Cas no 841260-72-8 (4-Pyrimidinamine, 6-chloro-N-(2-methylpropyl)-2-(methylthio)-)

• Product Name: 4-Pyrimidinamine, 6-chloro-N-(2-methylpropyl)-2-(methylthio)-
• CAS No: 841260-72-8
• MF: C₉H₁₄ClN₃S
• MW: 231.745559215546
• CID: 1820694
• PubChem ID: 11020738
• Update Time: 2025-04-21

4-Pyrimidinamine, 6-chloro-N-(2-methylpropyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-(2-methylpropyl)-2-(methylthio)-
• 6-Chloro-N-(2-methylpropyl)-2-(methylthio)-4-pyrimidinamine
• DTXSID201187518
• 841260-72-8

• Inchi： 1S/C9H14ClN3S/c1-6(2)5-11-8-4-7(10)12-9(13-8)14-3/h4,6H,5H2,1-3H3,(H,11,12,13)
• InChI Key： FVMGUKLBSHJRPI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NCC(C)C

Computed Properties

• Exact Mass: 231.0596963g/mol
• Monoisotopic Mass: 231.0596963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.1Ų